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Compound of Interest

Compound Name: 3-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14563736 Get Quote

An In-depth Technical Guide on 3-Ethyl-2,2,4-trimethylhexane

Introduction
3-Ethyl-2,2,4-trimethylhexane is a saturated acyclic hydrocarbon belonging to the alkane

series. Its molecular formula is C11H24, making it a structural isomer of undecane.[1][2]

Alkanes are characterized by their single carbon-carbon bonds, rendering them relatively

unreactive and nonpolar.[3] While not typically involved in biological signaling pathways, the

physicochemical properties of highly branched alkanes like 3-Ethyl-2,2,4-trimethylhexane are

of significant interest in fields ranging from materials science to analytical chemistry, where they

may be used as solvents, reference compounds, or components in complex hydrocarbon

mixtures.[3][4] This guide provides a detailed overview of its structure, isomers,

physicochemical properties, and relevant experimental protocols for its characterization.

Molecular Structure and Isomerism
The systematic IUPAC name, 3-Ethyl-2,2,4-trimethylhexane, precisely defines its molecular

architecture. The structure consists of a six-carbon main chain (hexane) with an ethyl group (-

CH2CH3) attached to the third carbon, two methyl groups (-CH3) on the second carbon, and

one methyl group on the fourth carbon.

Structural Formula
The arrangement of atoms and bonds in 3-Ethyl-2,2,4-trimethylhexane is visualized below.
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Caption: 2D structural representation of 3-Ethyl-2,2,4-trimethylhexane.

Isomers of Undecane (C11H24)
3-Ethyl-2,2,4-trimethylhexane is one of the 159 structural isomers of undecane (C11H24).[4]

[5][6] Structural isomers share the same molecular formula but differ in the connectivity of their

atoms. This variation in structure leads to different physical and chemical properties.[4]

Generally, increased branching disrupts intermolecular van der Waals forces, which tends to

lower the boiling point compared to the linear isomer, n-undecane.[4]

Physicochemical Properties
The properties of 3-Ethyl-2,2,4-trimethylhexane are compared with those of its linear isomer,

n-undecane, and other branched isomers in the table below. Limited experimental data is

available for many highly branched isomers.

Isomer
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

3-Ethyl-

2,2,4-

trimethylhe

xane

61868-74-

4
C11H24 156.31

Not

Available

Not

Available

Not

Available

n-

Undecane
1120-21-4 C11H24 156.31 196 -26 0.740

2-

Methyldeca

ne

6975-98-0 C11H24 156.31 189.3
Not

Available
0.737

3-

Methyldeca

ne

13151-34-

3
C11H24 156.31

188.1 -

189.1
-92.9 0.742

4-

Methyldeca

ne

2847-72-5 C11H24 156.31 188.7
Not

Available
0.741
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(Data sourced from[1][3][4][7])

Experimental Protocols
As simple alkanes are generally considered biologically inert, their primary relevance in drug

development is as potential excipients or solvents.[4] The most common experimental

procedures involving these compounds are for identification, purification, and purity

assessment.

Purity Assessment via Gas Chromatography (GC)
Gas chromatography is a standard technique for assessing the purity of volatile organic

compounds like undecane and its isomers.[3]

Objective: To separate and quantify the target compound and any impurities, such as other

isomers or related hydrocarbons.

Methodology:

Sample Preparation: A dilute solution of the sample is prepared in a high-purity volatile

solvent (e.g., hexane or pentane). An internal standard may be added for precise

quantification.

Instrument: A gas chromatograph equipped with a Flame Ionization Detector (FID) is typically

used.

GC Parameters:

Column: A nonpolar capillary column (e.g., DB-1, HP-5ms) of sufficient length (e.g., 30 m)

is chosen to resolve closely boiling isomers.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injector Temperature: Set high enough to ensure rapid vaporization of the sample (e.g.,

250 °C).

Oven Temperature Program: A temperature gradient is employed, starting at a low

temperature (e.g., 40 °C) and ramping up to a higher temperature (e.g., 200 °C) to elute all
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components.

Detector Temperature: Set higher than the final oven temperature to prevent condensation

(e.g., 280 °C).

Data Analysis: The retention time of the major peak is compared to a known standard of 3-
Ethyl-2,2,4-trimethylhexane for identification. The area of each peak is integrated, and the

purity is calculated as the percentage of the main peak area relative to the total area of all

peaks.

Logical Workflow for Isomer Characterization
The definitive identification and characterization of a specific alkane isomer from a complex

mixture or a synthesis reaction requires a systematic workflow combining multiple analytical

techniques.
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Caption: A logical workflow for the characterization of an unknown alkane isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2_4-trimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2_4-trimethylhexane
https://brainly.in/question/36771783
https://www.webqc.org/compound.php?compound=Undecane
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://www.nacchemical.com/undecane-c11h24--3549824.html
https://foodb.ca/compounds/FDB004982
https://www.chemsrc.com/en/cas/61868-74-4_378440.html
https://www.benchchem.com/product/b14563736#3-ethyl-2-2-4-trimethylhexane-structural-formula-and-isomers
https://www.benchchem.com/product/b14563736#3-ethyl-2-2-4-trimethylhexane-structural-formula-and-isomers
https://www.benchchem.com/product/b14563736#3-ethyl-2-2-4-trimethylhexane-structural-formula-and-isomers
https://www.benchchem.com/product/b14563736#3-ethyl-2-2-4-trimethylhexane-structural-formula-and-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14563736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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